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Compound of Interest

Compound Name: Linalool-13C3

Cat. No.: B15138628

Essential Safety and Handling Guide for Linalool-
13C3

This guide provides crucial safety and logistical information for handling Linalool-13C3 in a
laboratory setting. Adherence to these procedures is essential for ensuring the safety of
researchers and maintaining a secure work environment.

Physicochemical and Toxicological Data

The following table summarizes key physical, chemical, and toxicological properties of Linalool,
which are directly applicable to Linalool-13C3.
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Property Value References
Chemical Formula C10H180 [1112][3]
Molecular Weight 154.25 g/mol [11[2][3]
Appearance Colorless liquid [1112]14]
Odor Floral, spicy herbal [1][5]

Boiling Point ~198-199 °C (~390 °F) [11[51[6][7]
Flash Point ~75-81 °C (~167-178 °F) [1][4][6]
Density ~0.86-0.87 g/cm3 at 25 °C 516171

Vapor Pressure

0.1 mbar @ 20 °C

[6]

Solubility in Water

~1.45-1.59 g/L at 25 °C

[2][6]

Hazards

Combustible liquid. Causes

skin and serious eye irritation.

May cause an allergic skin

reaction. Harmful to aquatic

[8]

life.
Acute Toxicity (Oral, Rat LD50) 2,790 mg/kg [3]
Acute Toxicity (Dermal, Rabbit

5,610 mg/kg [3]

LD50)

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table outlines

the recommended PPE for various laboratory activities involving Linalool-13C3.
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Recommended Personal
Scenario Protective Equipment References
(PPE)

« Eye Protection: Safety
glasses with side shields or
chemical splash goggles. ¢
Hand Protection: Nitrile or
neoprene gloves. Inspect
gloves before use and change
Routine Laboratory Operations  if contaminated. « Body [O1[10][11]
Protection: A properly fitted lab
coat (Nomex® or similar flame-
retardant material
recommended). « Footwear:
Closed-toe and closed-heel

shoes.

* Respiratory Protection:
Required when vapors or
aerosols are generated. Use a
NIOSH-approved respirator
with an organic vapor
cartridge. « Eye Protection:
Spill or Accidental Release Chemical splash goggles and [12][13]
a face shield. « Hand
Protection: Chemical-resistant
gloves (e.g., nitrile, neoprene).
* Body Protection: Chemical-
resistant apron or coveralls

over a lab coat.

« Eye Protection: Chemical
splash goggles. « Hand

Waste Disposal Protection: Chemical-resistant [11]
gloves (e.g., nitrile, neoprene).

« Body Protection: Lab coat.
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Operational and Disposal Plans
Handling and Storage Procedures

Ventilation: Always handle Linalool-13C3 in a well-ventilated area, such as a chemical fume
hood, to minimize inhalation exposure.[14]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition
as it is a combustible liquid.[6][8] Take precautionary measures against static discharge.

Personal Hygiene: Wash hands thoroughly after handling. Avoid contact with skin, eyes, and
clothing.[10][14] Contaminated work clothing should not be allowed out of the workplace.[6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6][14]
The recommended storage temperature is 2-8 °C.[14] Store under an inert gas like argon if
possible.

Spill Cleanup Protocol

Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure
adequate ventilation.

Control Ignition Sources: Remove all sources of ignition from the area.
Containment: Cover drains to prevent environmental release.[14]

Absorption: Absorb the spill with an inert, non-combustible absorbent material such as sand,
diatomaceous earth, or a universal binding agent.[14]

Collection: Collect the absorbed material and place it into a suitable, labeled container for
disposal.[14]

Decontamination: Clean the spill area thoroughly with soap and water.

Waste Disposal Plan

Containerization: Dispose of Linalool-13C3 and any contaminated materials in a clearly
labeled, sealed container. Do not mix with other waste.
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» Regulations: All waste disposal must be conducted in strict accordance with local, state, and

federal regulations.

» Contaminated PPE: Handle contaminated PPE as hazardous waste and dispose of it

accordingly.

Experimental Workflow and Safety Decision Making

The following diagrams illustrate the general experimental workflow for handling Linalool-13C3
and the decision-making process for selecting the appropriate PPE.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b15138628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Don Appropriate PPE

'

Prepare Work Area in Fume Hood

Handling
y

Aliquot Linalool-13C3

'

Perform Experiment/Reaction

Cleanup & Disposal

Decontaminate Glassware & Surfaces

'

Dispose of Waste

'

Doff PPE

Click to download full resolution via product page

Caption: General experimental workflow for handling Linalool-13C3.
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Caption: Decision-making for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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13C3]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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